molecular formula C11H12Cl2O2 B8316499 2',3'-Dichloro-4'-methoxyisobutyrophenone

2',3'-Dichloro-4'-methoxyisobutyrophenone

Cat. No. B8316499
M. Wt: 247.11 g/mol
InChI Key: VRQYDYLUERJKTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2',3'-Dichloro-4'-methoxyisobutyrophenone is a useful research compound. Its molecular formula is C11H12Cl2O2 and its molecular weight is 247.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12Cl2O2

Molecular Weight

247.11 g/mol

IUPAC Name

1-(2,3-dichloro-4-methoxyphenyl)-2-methylpropan-1-one

InChI

InChI=1S/C11H12Cl2O2/c1-6(2)11(14)7-4-5-8(15-3)10(13)9(7)12/h4-6H,1-3H3

InChI Key

VRQYDYLUERJKTM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=C(C(=C(C=C1)OC)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 2,3-dichloroanisole (100 g., 0.565 mole) and isobutyryl chloride (66 g., 0.62 mole) in methylene chloride (400 ml.) is cooled to 5° C. and treated with aluminum chloride (83 g., 0.62 mole) during a 1 -hour period. The reaction mixture is allowed to warm to 25° C. and after 24 hours is poured into ice water (400 ml.) and hydrochloric acid (30 ml.). The organic phase is washed with 5% sodium hydroxide, water, dried over magnesium sulfate and distilled at reduced pressure affording 68 g. of 2',3'-dichloro-4'-methoxyisobutyrophenone which distills at 120°-130° C./0.5 mm.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
66 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
83 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
400 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Three

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